4-Chloro-6-(3,4-dimethoxyphenyl)pyrido[3,2-d]pyrimidine

• CAS No.: 897359-56-7
• Molecular Formula: C15H12ClN3O2
• Molecular Weight: 301.73 g/mol
• IUPAC Name: 4-chloro-6-(3,4-dimethoxyphenyl)pyrido[3,2-d]pyrimidine
• InChI: InChI=1S/C15H12ClN3O2/c1-20-12-6-3-9(7-13(12)21-2)10-4-5-11-14(19-10)15(16)18-8-17-11/h3-8H,1-2H3
• InChI Key: MXDTWOQORVTHLK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NC3=C(C=C2)N=CN=C3Cl)OC

Description

4-Chloro-6-(3,4-dimethoxyphenyl)pyrido[3,2-d]pyrimidine is a useful research compound. Its molecular formula is C15H12ClN3O2 and its molecular weight is 301.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 6-(3,4-dimethoxyphenyl)-pyrido[3,2-d]pyrimidin-4(3H)-one (150 mg, 0.53 mmol) in toluene (30 ml) was added phosphorus oxychloride (148 μl, 1.59 mmol) and 2,6-lutidine (185 μl, 1.59 mmol). The reaction mixture was refluxed overnight until a black solution was obtained. After evaporation to dryness, the residue was redissolved in ethyl acetate and extracted with a saturated sodium bicarbonate solution. The combined organic layers were evaporated in vacuo. The residue was purified by silica gel column chromatography, the mobile phase being an ethyl acetate/hexane mixture, in a ratio gradually ranging from 2:8 to 3:7, resulting in the pure title compound (123 mg, yield 77%) which was characterised by its mass spectrum as follows: MS (m/z): 302, 304 ([M+H]+, 100).